2-(8-quinolinylthio)acetamide

• IUPAC Name: 2-quinolin-8-ylsulfanylacetamide
• InChI: InChI=1S/C11H10N2OS/c12-10(14)7-15-9-5-1-3-8-4-2-6-13-11(8)9/h1-6H,7H2,(H2,12,14)
• InChI Key: IICVYFZPJNRQEE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)SCC(=O)N)N=CC=C2
• Molecular Formula: C11H10N2OS
• Molecular Weight: 218.28 g/mol

Description

Synthesis Analysis

Quinoline derivatives, including compounds similar to “2-(8-quinolinylthio)acetamide”, are synthesized through various methods, including multi-component reactions and modifications of existing quinoline structures. For example, novel α-(acyloxy)-α-(quinolin-4-yl)acetamides have been synthesized through a Passerini three-component reaction, offering a versatile method for producing quinoline derivatives at room temperature with quantitative yields (Taran et al., 2014).

Molecular Structure Analysis

The molecular structure of quinoline derivatives is characterized by the presence of a quinoline core, which is modified by various functional groups to achieve desired properties. Structural analyses often involve crystallography and spectroscopy to determine the conformation and interactions of these compounds. For instance, structural aspects of amide-containing isoquinoline derivatives have been explored, revealing insights into their conformation and potential for forming inclusion compounds and salts (Karmakar et al., 2007).

Chemical Reactions and Properties

Quinoline derivatives undergo a variety of chemical reactions, allowing for further functionalization and the development of compounds with specific chemical properties. For example, the synthesis of 2-(4-oxo[1,2,3]triazolo[1,5-a]quinoxalin-5(4H)-yl)acetamide derivatives demonstrates the reactivity of quinoline derivatives in multi-component reactions and copper-catalyzed tandem reactions (An et al., 2017).

Physical Properties Analysis

The physical properties of quinoline derivatives, such as solubility, melting point, and crystallinity, are crucial for their application in various domains. These properties are influenced by the specific structure and functional groups present in the compound. Research into the structural aspects and properties of salt and inclusion compounds of quinoline-based amides provides valuable information on their physical characteristics and potential applications (Karmakar et al., 2007).

Chemical Properties Analysis

The chemical properties of “2-(8-quinolinylthio)acetamide” and related compounds, including their reactivity, stability, and interactions with biological targets, are central to their utility in medicinal chemistry and other fields. For instance, studies on substituted 2-[(2-oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides have revealed their cytotoxicity and anticancer activity, highlighting the impact of chemical modifications on biological activity (Kovalenko et al., 2012).